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Compound of Interest

Compound Name: Febrifugine dihydrochloride

Cat. No.: B1672322 Get Quote

Introduction

Febrifugine is a quinazolinone alkaloid first isolated from the Chinese herb Dichroa febrifuga

Lour, a plant used in traditional medicine to treat fevers associated with malaria.[1][2]

Febrifugine dihydrochloride is the salt form of this compound, exhibiting a range of biological

activities, including antimalarial, anticancer, antifibrotic, and anti-inflammatory properties.[3] Its

primary mechanism of action involves the inhibition of prolyl-tRNA synthetase (ProRS), which

mimics amino acid starvation and triggers a cellular stress response.[4] These application

notes provide detailed protocols for the preparation, storage, and use of Febrifugine
dihydrochloride solutions for research purposes.

Quantitative Data Summary
The following tables summarize key quantitative data for Febrifugine dihydrochloride.

Table 1: Solubility of Febrifugine Dihydrochloride
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Solvent Concentration Notes

Water 15 mg/mL -

DMSO ≥ 25 mg/mL (82.96 mM)

Use of newly opened,

hygroscopic DMSO is

recommended. Ultrasonic

treatment may be needed.[5]

In Vivo Formulation 1 ≥ 0.62 mg/mL (1.66 mM)
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.[6]

In Vivo Formulation 2 ≥ 0.62 mg/mL (1.66 mM)
10% DMSO, 90% (20% SBE-

β-CD in Saline).[6]

| In Vivo Formulation 3 | ≥ 0.62 mg/mL (1.66 mM) | 10% DMSO, 90% Corn Oil.[6] |

Table 2: Recommended Storage and Stability of Stock Solutions

Storage Temperature Shelf Life Conditions

-20°C 1 month
Store in sealed vials,
protected from moisture
and light.[6]

-80°C 6 months
Store in sealed vials, protected

from moisture and light.[6]

| Powder Form (-20°C) | 3 years | Store at low temperature, keep away from direct sunlight.[3] |

Table 3: Example Concentrations for Biological Assays
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Application Cell Line / Model
Effective Concentration
(IC₅₀ / EC₅₀)

Bladder Cancer
Proliferation

T24 Cells IC₅₀: 0.02 µM[6]

Bladder Cancer Proliferation SW780 Cells IC₅₀: 0.018 µM[6]

Antimalarial Activity P. falciparum 3D7 EC₅₀: 4.0 nM[6]

Visceral Leishmaniasis L. donovani Promastigotes IC₅₀: 7.16 ± 1.39 nM[7]

In Vivo Bladder Cancer BALB/c Nude Mice Xenograft
0.1 mg/kg (once every 3 days)

[6]

| In Vivo Antimalarial | P. berghei Infected ICR Mice | 1 mg/kg/day (for 3 consecutive days)[6] |

Experimental Protocols
Protocol 1: Preparation of High-Concentration DMSO Stock Solution (e.g., 10 mM)

This protocol is suitable for preparing a concentrated stock solution for long-term storage,

which can be later diluted for various in vitro assays.

Materials:

Febrifugine dihydrochloride (MW: 374.26 g/mol )[3]

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Methodology:

Calculate Mass: To prepare a 10 mM stock solution, calculate the required mass. For 1 mL of

a 10 mM solution:
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Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 374.26 g/mol * (1000 mg / 1 g) = 3.74

mg

Weighing: Carefully weigh 3.74 mg of Febrifugine dihydrochloride powder and place it into

a sterile vial.

Dissolution: Add 1 mL of high-quality DMSO to the vial.

Mixing: Cap the vial tightly and vortex thoroughly. If the compound does not dissolve

completely, sonicate the vial in an ultrasonic bath for 5-10 minutes or gently warm to 37°C to

aid dissolution.[8] Visually inspect for a clear solution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[8] Store aliquots at -20°C for up to one month or at -80°C for

up to six months.[6]

Protocol 2: Preparation of In Vitro Working Solutions

This protocol describes the dilution of the DMSO stock solution into an appropriate cell culture

medium for cell-based assays.

Materials:

10 mM Febrifugine dihydrochloride DMSO stock solution (from Protocol 1)

Sterile cell culture medium (e.g., RPMI-1640, DMEM)

Sterile pipette tips and tubes

Methodology:

Thaw Stock: Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

Serial Dilution: Perform serial dilutions to achieve the desired final concentration. For

example, to prepare a 10 µM working solution from a 10 mM stock:

Step A (Intermediate Dilution): Add 1 µL of the 10 mM stock solution to 999 µL of sterile

cell culture medium. This creates a 10 µM solution.
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Step B (Final Dilution): Further dilute this intermediate solution into the final culture volume

to achieve the desired nanomolar or low micromolar concentrations for your experiment.

DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium as used in the highest concentration of the drug treatment. This is

critical as DMSO can have effects on cells.

Application: Add the final working solutions to your cell cultures immediately after

preparation.

Protocol 3: Preparation of In Vivo Formulation (Example using PEG300/Tween-80)

This protocol provides a method for preparing Febrifugine dihydrochloride for oral

administration in animal models, based on a common formulation.[6]

Materials:

Febrifugine dihydrochloride

DMSO

PEG300

Tween-80

Saline (sterile, 0.9% NaCl)

Sterile tubes

Methodology:

Prepare Drug-DMSO Solution: First, prepare a concentrated solution of Febrifugine
dihydrochloride in DMSO. For example, dissolve 6.2 mg of the compound in 1 mL of

DMSO to get a 6.2 mg/mL solution.

Formulation Steps: To prepare 1 mL of a final working solution at 0.62 mg/mL:

Take 100 µL of the 6.2 mg/mL DMSO stock solution.
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Add 400 µL of PEG300 and mix until the solution is clear.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to bring the total volume to 1 mL. Mix until a clear solution is

achieved.

Administration: The resulting formulation (10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline) is ready for administration. Always prepare this formulation fresh before use.

Visualizations
Below are diagrams illustrating the experimental workflow and the compound's mechanism of

action.
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Caption: Workflow for preparing Febrifugine dihydrochloride stock and working solutions.
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Downstream Cellular Effects
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Caption: Simplified signaling pathway of Febrifugine's mechanism of action.[4][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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